Cas no 2090305-72-7 (3-(2,2,2-trifluoroethyl)oxolane-2-carboxylic acid)

• Product Name: 3-(2,2,2-trifluoroethyl)oxolane-2-carboxylic acid
• CAS No: 2090305-72-7
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• MDL: MFCD30613356
• CID: 5247435
• Update Time: 2025-06-09

3-(2,2,2-trifluoroethyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 3-(2,2,2-trifluoroethyl)oxolane-2-carboxylic acid

• MDL： MFCD30613356
• Inchi： 1S/C7H9F3O3/c8-7(9,10)3-4-1-2-13-5(4)6(11)12/h4-5H,1-3H2,(H,11,12)
• InChI Key： MTMXPUYVJZVHQG-UHFFFAOYSA-N
• SMILES： O=C(C1C(CC(F)(F)F)CCO1)O

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 250.8±40.0 °C(Predicted)
• pka: 3.39±0.40(Predicted)

Additional information on 3-(2,2,2-trifluoroethyl)oxolane-2-carboxylic acid

Comprehensive Overview of 3-(2,2,2-trifluoroethyl)oxolane-2-carboxylic acid (CAS No. 2090305-72-7)

The compound 3-(2,2,2-trifluoroethyl)oxolane-2-carboxylic acid (CAS No. 2090305-72-7) is a fluorinated derivative of oxolane-2-carboxylic acid, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of the trifluoroethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in designing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 3-(2,2,2-trifluoroethyl)oxolane-2-carboxylic acid has surged, driven by their applications in medicinal chemistry and material science. Fluorination is a key strategy to improve the pharmacokinetic properties of drug candidates, and this compound’s oxolane ring provides a rigid scaffold for stereoselective synthesis. Its CAS No. 2090305-72-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the trending topics in organic synthesis is the use of sustainable fluorination methods. As environmental concerns grow, researchers are investigating greener approaches to incorporate fluorine into molecules like 3-(2,2,2-trifluoroethyl)oxolane-2-carboxylic acid. Questions such as "How to synthesize fluorinated heterocycles efficiently?" or "What are the applications of trifluoroethyl groups in drug design?" are commonly encountered in academic and industrial forums, highlighting the compound’s interdisciplinary importance.

The physicochemical properties of 3-(2,2,2-trifluoroethyl)oxolane-2-carboxylic acid also make it a candidate for high-performance materials. Its ability to influence electronic and steric parameters is leveraged in the development of liquid crystals and polymeric coatings. Moreover, its carboxylic acid functionality allows for further derivatization, enabling the creation of tailored compounds for niche applications.

From an analytical perspective, advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize CAS No. 2090305-72-7. These methods ensure purity and confirm structural integrity, which are critical for its use in sensitive applications. The compound’s stability under various conditions is another area of active investigation, particularly for industrial-scale production.

In summary, 3-(2,2,2-trifluoroethyl)oxolane-2-carboxylic acid represents a versatile building block in modern chemistry. Its combination of fluorine atoms and a cyclic ether backbone offers unique opportunities for innovation in pharmaceuticals, agrochemicals, and advanced materials. As research progresses, this compound is poised to play a pivotal role in addressing challenges related to drug bioavailability and functional material design.